Cas no 2228394-92-9 ((2-methyloxolan-3-yl)methanethiol)

• Product Name: (2-methyloxolan-3-yl)methanethiol
• CAS No: 2228394-92-9
• MF: C₆H₁₂OS
• MW: 132.223880767822
• CID: 6509022
• PubChem ID: 165678906
• Update Time: 2025-05-19

(2-methyloxolan-3-yl)methanethiol Chemical and Physical Properties

Names and Identifiers

• (2-methyloxolan-3-yl)methanethiol
• 2228394-92-9
• EN300-1796781

• Inchi： 1S/C6H12OS/c1-5-6(4-8)2-3-7-5/h5-6,8H,2-4H2,1H3
• InChI Key： BVHAJPRTVRRDAU-UHFFFAOYSA-N
• SMILES： SCC1CCOC1C

Computed Properties

• Exact Mass: 132.06088618g/mol
• Monoisotopic Mass: 132.06088618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 74.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 10.2Ų

Additional information on (2-methyloxolan-3-yl)methanethiol

Research Briefing on (2-methyloxolan-3-yl)methanethiol (CAS: 2228394-92-9) in Chemical Biology and Pharmaceutical Applications

The compound (2-methyloxolan-3-yl)methanethiol (CAS: 2228394-92-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This sulfur-containing heterocyclic compound, characterized by a tetrahydrofuran ring substituted with a methylthiol group, exhibits versatile reactivity, making it a valuable intermediate in drug discovery and biomolecular engineering. Recent studies have explored its role in the synthesis of novel bioactive molecules, particularly in the development of enzyme inhibitors and prodrugs.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of (2-methyloxolan-3-yl)methanethiol as a key building block for the synthesis of covalent inhibitors targeting cysteine proteases. The researchers utilized the compound's thiol group for selective modification of active-site cysteine residues, achieving nanomolar potency against SARS-CoV-2 main protease (Mpro). This approach highlights the compound's potential in antiviral drug development, particularly in addressing the urgent need for broad-spectrum antiviral agents.

In parallel research, (2-methyloxolan-3-yl)methanethiol has shown promise in radiopharmaceutical applications. A recent Nature Communications article (2024) described its incorporation into novel 18F-labeled PET tracers for imaging neuroinflammation. The compound's ability to cross the blood-brain barrier, combined with its favorable pharmacokinetic profile, makes it particularly suitable for central nervous system targeting. These developments open new avenues for non-invasive diagnosis of neurodegenerative diseases.

The synthetic accessibility of (2-methyloxolan-3-yl)methanethiol has also been improved through recent methodological advances. A 2024 Organic Letters publication reported a stereoselective synthesis route using enzymatic resolution, achieving >99% enantiomeric excess. This breakthrough addresses previous challenges in obtaining optically pure forms of the compound, which is crucial for its application in chiral drug development. The new synthetic protocol offers scalability advantages for industrial production.

Emerging safety and toxicology data (2023-2024) indicate that (2-methyloxolan-3-yl)methanethiol exhibits favorable ADME properties with low cytotoxicity in preliminary in vitro studies. However, researchers caution that comprehensive in vivo toxicology assessments are still needed, particularly regarding potential metabolic pathways involving sulfur oxidation. Current investigations are focusing on structure-activity relationship studies to optimize the compound's therapeutic index while minimizing off-target effects.

Looking forward, the unique chemical properties of (2-methyloxolan-3-yl)methanethiol position it as a promising scaffold for multiple pharmaceutical applications. Ongoing research is exploring its potential in targeted drug delivery systems, where its thiol group can be utilized for conjugation with nanoparticles or antibodies. The compound's versatility and recent synthetic advances suggest it will continue to be an important focus of chemical biology research in the coming years.